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Compound of Interest

Compound Name: Tyrphostin 9

Cat. No.: B1675934

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Tyrphostin 9 stock solutions, a critical step for ensuring reproducibility and accuracy in
research applications.

Tyrphostin 9, also known as RG-50872 and SF 6847, is a tyrosine kinase inhibitor.[1] While
initially designed as an inhibitor of the Epidermal Growth Factor Receptor (EGFR), it has been
found to be a more potent inhibitor of the Platelet-Derived Growth Factor Receptor (PDGFR)
with an IC50 of 0.5 pM.[1][2] It also inhibits EGFR with an IC50 of 460 uM.[1][2][3]

Data Presentation: Properties of Tyrphostin 9

A summary of the key quantitative data for Tyrphostin 9 is presented in the table below for
easy reference.
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Parameter Value Source(s)
Molecular Weight 282.38 g/mol [1112114]
Molecular Formula Ci1sH22N20 [1112]14]
CAS Number 10537-47-0 [1][3]
Appearance Light yellow to yellow solid [5]
Solubility in DMSO > 14.1 mg/mL to 100 mg/mL [11[2113][5]
Solubility in Ethanol 20 mg/mL to 56 mg/mL [1]

Water Solubility Insoluble [11[3]

Recommended Stock Solution -20°C for up to 1 month; -80°C (1176}

Storage for up to 1 year

Experimental Protocol: Preparation of a 10 mM
Tyrphostin 9 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin 9 in Dimethyl
Sulfoxide (DMSO).

Materials:

e Tyrphostin 9 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Analytical balance

Procedure:
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Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin 9 powder to
equilibrate to room temperature. This is crucial to prevent the condensation of moisture,
which can impact the compound's stability and solubility.

Weighing the Compound: Using an analytical balance, carefully weigh out 2.82 mg of
Tyrphostin 9 powder and place it into a sterile microcentrifuge tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution, you will need to dissolve the
2.82 mg of Tyrphostin 9 in 1 mL of DMSO.

Calculation: (Mass (g) / Molecular Weight ( g/mol )) / Desired Concentration (mol/L) =
Volume (L) (0.00282 g / 282.38 g/mol ) / 0.010 mol/L=0.001 L =1 mL

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the
Tyrphostin 9 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution vigorously for 1-
2 minutes. Visually inspect the solution to ensure all the powder has dissolved and the
solution is clear. If necessary, sonication can be used to aid dissolution.

Aliquoting and Storage: Once the Tyrphostin 9 is completely dissolved, dispense the stock
solution into smaller, single-use aliquots in tightly sealed vials. This will help to avoid
repeated freeze-thaw cycles which can degrade the compound.[1] Label each aliquot clearly
with the compound name, concentration, solvent, and date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[1][6]

Mandatory Visualization
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Caption: Workflow for preparing Tyrphostin 9 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675934#tyrphostin-9-stock-solution-preparation-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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